molecular formula C12H11ClN2O2 B8407657 Ethyl 4-chloro-8-methylquinazoline-2-carboxylate

Ethyl 4-chloro-8-methylquinazoline-2-carboxylate

Cat. No.: B8407657
M. Wt: 250.68 g/mol
InChI Key: CFQFZPYXBNJDGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-chloro-8-methylquinazoline-2-carboxylate is a useful research compound. Its molecular formula is C12H11ClN2O2 and its molecular weight is 250.68 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11ClN2O2

Molecular Weight

250.68 g/mol

IUPAC Name

ethyl 4-chloro-8-methylquinazoline-2-carboxylate

InChI

InChI=1S/C12H11ClN2O2/c1-3-17-12(16)11-14-9-7(2)5-4-6-8(9)10(13)15-11/h4-6H,3H2,1-2H3

InChI Key

CFQFZPYXBNJDGS-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC2=C(C=CC=C2C(=N1)Cl)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 4-hydroxy-8-methylquinazoline-2-carboxylate (330 mg, 1.39 mmol), POCl3 (20 mL), and DMF (3 drops) was stirred at 80° C. for 48 h. The mixture was concentrated under reduced pressure and the solid residue was partitioned between DCM (100 mL) and cold H2O (100 mL). The separated aqueous phase was extracted with DCM (2×100 mL) and the combined organic layers were dried over MgSO4, filtered, and concentrated. The residue was purified by silica gel chromatography eluting with EtOAc/hexanes to afford ethyl 4-chloro-8-methylquinazoline-2-carboxylate as a solid (320 mg, 90%). 1H NMR (300 MHz, DMSO-d6) δ1.39 (t, J=7.1 Hz, 3H), 2.76 (s, 3H), 4.45 (q, J=7.1 Hz, 2H), 7.90 (m, 1H), 8.1 (m, 1H), 8.2 (m, 1H).
Name
ethyl 4-hydroxy-8-methylquinazoline-2-carboxylate
Quantity
330 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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